
3,5-Dichloropyrazine-2-carboxylic acid CAS
number and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3,5-Dichloropyrazine-2-carboxylic

acid

Cat. No.: B1322621 Get Quote

An In-depth Technical Guide to 3,5-Dichloropyrazine-2-carboxylic Acid

Introduction
3,5-Dichloropyrazine-2-carboxylic acid is a halogenated heterocyclic compound that serves

as a crucial building block in organic synthesis and medicinal chemistry. Its pyrazine core,

substituted with reactive chlorine atoms and a carboxylic acid group, makes it a versatile

intermediate for the development of complex molecular architectures. This guide provides a

comprehensive overview of its properties, synthesis, and applications for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 3,5-Dichloropyrazine-2-carboxylic acid are summarized

below. These data are essential for its proper handling, storage, and application in

experimental settings.

Table 1: General and Physical Properties
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Property Value Citations

CAS Number 312736-49-5 [1][2][3]

Molecular Formula C₅H₂Cl₂N₂O₂ [2][4]

Molecular Weight 192.99 g/mol [2][4]

IUPAC Name
3,5-dichloro-2-

pyrazinecarboxylic acid

Synonyms

3,5-Dichloro-2-

pyrazinecarboxylic Acid, 2,6-

Dichloropyrazine-3-carboxylic

Acid, 2-Carboxy-3,5-

dichloropyrazine

[1][4]

Appearance
White to brown crystalline

powder
[1]

Physical Form Solid

| Melting Point | 137.0 to 142.0 °C |[1] |

Table 2: Safety and Storage Information

Property Value Citations

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H332 (Harmful if

inhaled), H335 (May cause

respiratory irritation)

| Storage Conditions | Store in a refrigerator or under an inert atmosphere at room temperature.

|[5] |
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Synthesis and Experimental Protocols
The synthesis of 3,5-Dichloropyrazine-2-carboxylic acid is a critical process for its

application in further chemical reactions. A common laboratory-scale synthesis is detailed

below.

Synthesis Workflow Diagram
The following diagram illustrates the workflow for the synthesis of 3,5-Dichloropyrazine-2-
carboxylic acid from 2,6-dichloropyrazine.

Synthesis Workflow of 3,5-Dichloropyrazine-2-carboxylic Acid
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Caption: Synthesis of 3,5-Dichloropyrazine-2-carboxylic acid via lithiation and carboxylation.

Detailed Experimental Protocol
This protocol is based on a standard literature procedure for the synthesis of 3,5-
Dichloropyrazine-2-carboxylic acid.[4]

Materials:

Diisopropylamine (167.7 mmol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1322621?utm_src=pdf-body
https://www.benchchem.com/product/b1322621?utm_src=pdf-body
https://www.benchchem.com/product/b1322621?utm_src=pdf-body
https://www.benchchem.com/product/b1322621?utm_src=pdf-body-img
https://www.benchchem.com/product/b1322621?utm_src=pdf-body
https://www.benchchem.com/product/b1322621?utm_src=pdf-body
https://www.benchchem.com/product/b1322621?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01303856.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Tetrahydrofuran (THF) (800 mL total)

n-Butyllithium (1.6 M in hexane, 166 mmol)

2,6-Dichloropyrazine (67 mmol)

Dry Ice (solid CO₂)

1.5 N Hydrochloric Acid (HCl)

Ethyl Acetate (EtOAc)

Brine (saturated NaCl solution)

Procedure:

Preparation of LDA: To a solution of diisopropylamine (167.7 mmol) in anhydrous THF (400

mL) cooled to -20 °C, slowly add n-butyllithium (166 mmol) dropwise. Stir the resulting

mixture at 0 °C for 30 minutes to form Lithium Diisopropylamide (LDA) in situ.[4]

Lithiation: Cool the reaction system to -78 °C. Slowly add a solution of 2,6-dichloropyrazine

(67 mmol) in anhydrous THF (400 mL) dropwise over 1.5 hours. After the addition is

complete, continue to stir the mixture at -78 °C for 1 hour.[4]

Carboxylation: Pour the reaction mixture onto an excess of crushed dry ice and allow it to

warm slowly to room temperature over a period of 16 hours.[4]

Workup and Isolation: Treat the mixture with 1.5 N HCl (200 mL) and extract with ethyl

acetate. Wash the combined organic layers with a saturated sodium bicarbonate solution.

Acidify the aqueous layer with 1.5 N HCl and extract again with ethyl acetate. Combine all

organic phases, wash with brine, and concentrate under reduced pressure to yield the

product as a light yellow solid (yield: 69.5%).[4] The resulting solid can often be used directly

in subsequent reactions without further purification.[4]

Applications in Research and Drug Development
3,5-Dichloropyrazine-2-carboxylic acid is not typically an active pharmaceutical ingredient

(API) itself but rather a high-value intermediate. Its structure is a key synthon for building more
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complex molecules with specific biological activities.

It is particularly noted as an intermediate in the synthesis of β-secretase (BACE1) inhibitors,

which are a class of drugs investigated for the treatment of Alzheimer's disease.[4] Pyrazine

derivatives are important building blocks in many pharmaceutically active agents.[6]

Role as a Pharmaceutical Building Block
The diagram below illustrates the logical relationship of 3,5-Dichloropyrazine-2-carboxylic
acid as a starting material in the synthesis pathway toward potential therapeutic agents.
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Role in Pharmaceutical Synthesis
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Caption: Conceptual workflow from a starting material to a potential Active Pharmaceutical

Ingredient (API).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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